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Compound of Interest

Compound Name: Fmoc-d-met-opfp

CAS No.: 210473-10-2

Cat. No.: B3251638

Get Quote

Executive Summary
Fmoc-D-Met-OPfp (9-Fluorenylmethoxycarbonyl-D-methionine pentafluorophenyl ester) is a

pre-activated amino acid derivative designed for high-fidelity solid-phase peptide synthesis

(SPPS). Unlike standard free acids that require in-situ activation, this pentafluorophenyl (OPfp)

ester offers a stable, crystalline, and highly reactive intermediate.

Its primary utility lies in the suppression of racemization during the incorporation of D-

Methionine residues—a critical factor in the development of proteolysis-resistant

peptidomimetics, such as opioid analogs and antimicrobial peptides. By eliminating the need

for slow or harsh activation steps, Fmoc-D-Met-OPfp minimizes the exposure of the sensitive

methionine thioether side chain to oxidative conditions, ensuring high crude purity and

stereochemical integrity.
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Property Specification

Chemical Name Fmoc-D-Methionine pentafluorophenyl ester

CAS Number 210473-10-2

Formula C₂₆H₂₀F₅NO₄S

Molecular Weight 537.50 g/mol

Appearance White to off-white crystalline powder

Purity (HPLC) ≥ 99.0%

Melting Point ~110–115 °C (varies by polymorph)

Solubility Soluble in DMF, DCM, NMP; Insoluble in Water

Storage +2°C to +8°C, Desiccated, Protect from Light

Mechanism of Action: The Pfp Advantage
The efficacy of Fmoc-D-Met-OPfp stems from the electron-withdrawing nature of the

pentafluorophenyl group. This group activates the carbonyl carbon, making it highly susceptible

to nucleophilic attack by the N-terminal amine of the growing peptide chain.

Aminolysis Pathway
Unlike carbodiimide-mediated couplings (e.g., DIC/HOBt), which proceed through an O-

acylisourea intermediate that is prone to racemization via oxazolone formation, Pfp esters

undergo direct aminolysis. This reaction is often fast enough to be conducted without auxiliary

nucleophiles, though catalysts like HOBt or HOAt can be added to accelerate the rate in difficult

sequences.

Racemization Suppression
The D-configuration of amino acids is thermodynamically less stable in a standard L-peptide

environment. Extended activation times required for standard free acids increase the risk of

proton abstraction at the
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-carbon. The pre-activated Pfp ester bypasses the activation energy barrier, significantly
reducing the "time-at-risk" for the chiral center.
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Figure 1: The direct aminolysis pathway of Fmoc-D-Met-OPfp, illustrating the displacement of

the pentafluorophenol leaving group by the resin-bound amine.

Applications in Research & Drug Development[2]
Synthesis of Protease-Resistant Peptides
D-amino acids are frequently introduced into peptide drugs to extend half-life by inhibiting

enzymatic degradation. Fmoc-D-Met-OPfp is essential for synthesizing:

Opioid Analogs: Such as Enkephalin derivatives where D-Met at position 2 confers receptor

specificity and stability.

Antimicrobial Peptides (AMPs): "Retro-inverso" peptides composed entirely of D-amino acids

often retain biological activity while being invisible to host proteases.[1]

Prevention of Methionine Oxidation
Methionine is highly susceptible to oxidation (forming sulfoxides) during SPPS, particularly

when reaction times are long or when oxidants are present.

Challenge: Standard activation (e.g., HBTU/DIPEA) can sometimes lead to side reactions if

the activation mixture is left standing.
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Solution: Fmoc-D-Met-OPfp is "ready-to-use." It dissolves rapidly and reacts immediately,

reducing the window of opportunity for trace oxidants in the solvent to react with the sulfur

atom.

Flow Chemistry & Automated Synthesis
Recent advances in continuous-flow peptide synthesis utilize Pfp esters because they do not

require mixing with a coupling reagent immediately prior to the reactor. A solution of Fmoc-D-
Met-OPfp can be pumped directly over the resin bed, simplifying the fluidics and reducing

precipitation risks associated with urea byproducts (from DCC/DIC).

Experimental Protocol: Solid-Phase Coupling
Objective: To couple Fmoc-D-Met-OPfp to a resin-bound peptide chain with >99% efficiency

and <0.5% racemization.

Materials
Reagent: Fmoc-D-Met-OPfp (3–5 equivalents relative to resin loading).

Catalyst (Optional): HOAt or HOBt (1 equivalent).

Solvent: Anhydrous DMF (N,N-Dimethylformamide).

Base: DIPEA (Diisopropylethylamine) - Note: Often not strictly required for Pfp esters but 1

eq. accelerates the reaction.

Step-by-Step Workflow
Resin Preparation:

Swell the resin in DMF for 20 minutes.

Deprotect the N-terminal Fmoc group using 20% Piperidine in DMF (

min).

Wash resin thoroughly (
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DMF) to remove all traces of piperidine.

Coupling Reaction:

Dissolution: Dissolve Fmoc-D-Met-OPfp and HOAt (if using) in the minimum volume of

DMF needed to cover the resin.

Addition: Add the solution to the reaction vessel containing the resin.

Base Addition: Add DIPEA (1 eq.) to the vessel.

Incubation: Agitate at room temperature for 30–60 minutes. Note: Pfp esters may require

slightly longer times than uronium salts, but the reaction is cleaner.

Monitoring:

Perform a Kaiser Test (ninhydrin) or Chloranil Test (for secondary amines).

If positive (blue beads), re-couple using fresh reagents.

If negative (colorless beads), proceed to wash.

Washing:

Drain the vessel.

Wash with DMF (

min) and DCM (

min).

Workflow Diagram
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Figure 2: Standard SPPS cycle incorporating Fmoc-D-Met-OPfp. The pre-activated nature of

the ester simplifies step 3 by removing the activation incubation time.
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Troubleshooting & Optimization
Issue Probable Cause Corrective Action

Slow Coupling
Steric hindrance or low

reactivity of Pfp ester.

Add 1 eq. of HOAt or HOBt as

a catalyst. Increase

temperature to 40°C (caution:

check racemization).

Precipitation
High concentration or poor

solubility in pure DCM.

Use DMF or NMP as the

primary solvent. Ensure the

Pfp ester is fully dissolved

before adding to resin.

Methionine Oxidation

Presence of peroxides in

solvents or prolonged air

exposure.

Use fresh, high-grade DMF.

Degas solvents with

Argon/Nitrogen. Add 1% DTT

or TIPS to the cleavage

cocktail later.

Racemization Excessive base usage.

Reduce DIPEA to 0.5 eq or

eliminate it if the coupling

proceeds without it (Pfp esters

can couple in neutral

conditions).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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